Cas no 199277-80-0 ((S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole)

• Product Name: (S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
• CAS No: 199277-80-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 66550
• PubChem ID: 11031319
• Update Time: 2025-05-21

(S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
• (S)-2-[4-(1,1-Dimethylethyl)-4,5-dihydro-2-oxazolyl]-6-methylpyridine
• (4S)-4-tert-butyl-2-(6-methylpyridin-2-yl)-4,5-dihydro-1,3-oxazole
• 2-[(4S)-4-(TERT-BUTYL)-4,5-DIHYDRO-2-OXAZOLYL]-6-METHYLPYRIDINE
• AK-88326
• ANW-67359
• CTK8C1845
• KB-166413
• 2-[(4S)-4-(1,1-DIMETHYLETHYL)-4,5-DIHYDRO-2-OXAZOLYL]-6-METHYLPYRIDINE
• DTXSID70452618
• A911300
• 199277-80-0
• BS-49671
• E78019
• Pyridine, 2-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl]-6-methyl-
• 2-[(4S)-4-tert-Butyl-4,5-dihydro-1,3-oxazol-2-yl]-6-methylpyridine
• AMY13837
• MFCD11558945

• MDL： MFCD11558945
• Inchi： 1S/C13H18N2O/c1-9-6-5-7-10(14-9)12-15-11(8-16-12)13(2,3)4/h5-7,11H,8H2,1-4H3/t11-/m1/s1
• InChI Key： NHWBZSGKOQHPDW-LLVKDONJSA-N
• SMILES： O1C(C2C=CC=C(C)N=2)=N[C@H](C1)C(C)(C)C

Computed Properties

• Exact Mass: 218.14200
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 328.755°C at 760 mmHg
• PSA: 34.48000
• LogP: 2.01710

(S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on (S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole

Comprehensive Overview of (S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole (CAS No. 199277-80-0)

The compound (S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole (CAS No. 199277-80-0) is a chiral oxazoline derivative with significant applications in asymmetric synthesis and pharmaceutical research. Its unique structure, featuring a tert-butyl group and a 6-methylpyridin-2-yl moiety, makes it a valuable building block for designing ligands and catalysts. Researchers and chemists frequently search for this compound due to its role in enantioselective transformations, a hot topic in modern organic chemistry.

In recent years, the demand for chiral auxiliaries and ligands has surged, driven by the pharmaceutical industry's focus on stereoselective drug synthesis. The (S)-enantiomer of this compound is particularly sought after for its ability to induce high enantiomeric excess in catalytic reactions. Users often inquire about its synthetic routes, purification methods, and commercial availability, reflecting the growing interest in precision chemistry.

The 4,5-dihydrooxazole core of this molecule is a versatile scaffold, enabling its use in metal-catalyzed reactions such as hydrogenation and cross-coupling. Its 6-methylpyridin-2-yl substituent enhances coordination properties, making it a candidate for transition metal complexes. These features align with current trends in green chemistry, where efficient and selective catalysts are prioritized to minimize waste.

Analytical techniques like HPLC, NMR, and X-ray crystallography are commonly employed to characterize (S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole. Questions about its spectral data and chiral purity frequently appear in academic forums, underscoring its importance in quality control. The compound's stability under various conditions is another area of interest, especially for industrial-scale applications.

Beyond catalysis, this compound has potential in material science, particularly in designing chiral polymers and liquid crystals. Its rigid structure and stereochemical properties make it a promising candidate for advanced functional materials. Searches related to its thermal stability and solubility highlight its interdisciplinary relevance.

In summary, (S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole (CAS No. 199277-80-0) is a multifaceted compound with broad utility in asymmetric synthesis, catalysis, and material science. Its growing prominence in research reflects the broader shift toward sustainable and stereocontrolled chemical processes. As the field evolves, this compound is likely to remain a key player in innovative chemical solutions.